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Compound of Interest

Compound Name: Malonyl chloride

Cat. No.: B156481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical safety precautions required for the

handling of malonyl chloride (CAS No. 1663-67-8). Adherence to these protocols is essential

to mitigate the significant risks associated with this highly reactive and hazardous compound.

This document is intended for use by trained professionals in a controlled laboratory or drug

development environment.

Chemical and Physical Properties
Malonyl chloride, also known as propanedioyl dichloride, is a colorless to pale yellow or

orange-brown liquid with a pungent, biting odor.[1][2][3] It is a highly reactive acyl chloride

derived from malonic acid and is primarily used as an intermediate in organic synthesis,

particularly in the preparation of pharmaceuticals and agrochemicals.[2] Its reactivity, while

valuable in chemical synthesis, also presents significant safety challenges. The compound is

unstable at room temperature, degrading after a few days, and reacts violently with water.[3][4]

A summary of key quantitative data for malonyl chloride is presented in Table 1.
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Property Value Reference(s)

Molecular Formula C₃H₂Cl₂O₂ [2][4]

Molecular Weight 140.95 g/mol [2][4]

Boiling Point 53-55 °C at 19 mmHg [3]

58 °C at 28 mmHg [4]

Density 1.449 g/mL at 25 °C [3]

Refractive Index n20/D 1.465 [3]

Flash Point 47 °C (116.6 °F) - closed cup

Storage Temperature 2-8°C [3]

Hazard Identification and Analysis
Malonyl chloride is classified as a flammable, corrosive, and water-reactive substance.[4][5][6]

Understanding its primary hazards is fundamental to its safe handling.

Primary Hazards:

Corrosivity: Causes severe burns to the skin, eyes, and respiratory tract.[1][5] Contact can

lead to permanent eye damage and serious skin injuries.[1] Inhalation may cause chemical

burns to the respiratory tract, potentially leading to pulmonary edema.[1] Ingestion can cause

severe and permanent damage to the digestive tract.[1]

Flammability: Malonyl chloride is a flammable liquid and its vapors can form explosive

mixtures with air.[5][7] Vapors may travel to an ignition source and flash back.[7]

Reactivity: It reacts violently with water, liberating toxic gases such as hydrogen chloride.[5]

[7][8] It is also incompatible with strong bases, alcohols, and strong oxidizing agents.[1][7]

Contact with metals may evolve flammable hydrogen gas.[1]

Lachrymator: It is a lachrymatory substance, meaning it can cause tearing.[1][9]

Standard Operating Protocol for Safe Handling
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The following protocol outlines the necessary steps for safely handling malonyl chloride in a

laboratory setting.

3.1 Engineering Controls

All handling of malonyl chloride must be conducted in a certified chemical fume hood to

ensure adequate ventilation.[2][9]

An eyewash station and safety shower must be readily accessible and in close proximity to

the workstation.[9][10]

Use spark-proof tools and explosion-proof equipment to prevent ignition sources.[1][11]

3.2 Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling malonyl chloride.

PPE Category Specification Reference(s)

Eye/Face Protection
Chemical safety goggles and a

face shield are required.
[1][7][11]

Skin Protection

Wear appropriate protective

gloves (e.g., impervious

gloves) and clothing to prevent

skin exposure. An impervious

lab coat or apron is necessary.

[1][11]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

cartridge for organic vapors

and acid gases should be

used, especially when

engineering controls are not

sufficient. A self-contained

breathing apparatus (SCBA)

may be necessary for

emergencies.

[1][11]
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3.3 Handling and Storage

Handling:

Wash hands thoroughly after handling.[1]

Avoid breathing dust, vapor, mist, or gas.[1]

Do not get in eyes, on skin, or on clothing.[1]

Ground and bond containers when transferring material to prevent static discharge.[1][5]

Keep away from heat, sparks, and open flames.[1][9]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Store protected from moisture.[1]

Keep in a flammables-area.[1]

Store under an inert atmosphere (e.g., nitrogen).[7][9]

Emergency Procedures
Immediate and appropriate response to emergencies is critical to minimizing harm.

4.1 First Aid Measures
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Exposure Route First Aid Protocol Reference(s)

Inhalation

Remove the individual to fresh

air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

immediate medical attention.

Do NOT use mouth-to-mouth

resuscitation.

[1][11]

Skin Contact

Immediately flush skin with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing and shoes. Seek

immediate medical attention.

[1][11]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, including under the

eyelids. Seek immediate

medical attention.

[1][11]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and have

them drink 2-4 cupfuls of milk

or water. Seek immediate

medical attention.

[1][10]

4.2 Spill and Leak Response

In the event of a spill, the following workflow should be initiated:
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Malonyl Chloride Spill Detected

Evacuate Immediate Area

Don Appropriate PPE
(SCBA may be required)

Remove All Ignition Sources

Ensure Adequate Ventilation

Contain Spill with Inert Material
(e.g., dry sand, earth)

Collect Absorbed Material
into a Chemical Waste Container

using spark-proof tools

Decontaminate Spill Area

Dispose of Waste
as Hazardous Material

Click to download full resolution via product page

Caption: Workflow for responding to a malonyl chloride spill.
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4.3 Fire Fighting Measures

Extinguishing Media: For small fires, use dry chemical, carbon dioxide, or alcohol-resistant

foam. For large fires, use water spray, fog, or alcohol-resistant foam.[1]

Unsuitable Extinguishing Media: Do not use water directly on the substance as it reacts

violently.[7][11]

Hazards from Combustion: During a fire, irritating and highly toxic gases such as carbon

monoxide, carbon dioxide, and hydrogen chloride may be generated.[1][7]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Disposal Considerations
Waste from malonyl chloride is classified as hazardous.[8] All disposal must be in accordance

with federal, state, and local regulations.[8][11] Contaminated materials and empty containers

should be disposed of in a suitable, closed container at an approved waste disposal plant.[8]

[10] Do not empty into drains or sewers.[8]

Logical Relationships in Emergency Response
The decision-making process for responding to a malonyl chloride exposure incident is

outlined below.
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action_node start_node Exposure Incident

Type of Exposure?

Remove to Fresh Air
Provide Oxygen/Artificial Respiration
Seek Immediate Medical Attention

Inhalation

Flush with Soap & Water (15+ min)
Remove Contaminated Clothing

Seek Immediate Medical Attention

Skin Contact

Flush with Water (15+ min)
Remove Contact Lenses

Seek Immediate Medical Attention

Eye Contact

Rinse Mouth
Give Water/Milk

Do NOT Induce Vomiting
Seek Immediate Medical Attention

Ingestion
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Caption: Decision logic for first aid response to malonyl chloride exposure.

By implementing these safety precautions and protocols, researchers, scientists, and drug

development professionals can mitigate the inherent risks of working with malonyl chloride
and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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